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Compound Focus: 1-Azido-4-iodobutane

CAS No.: 148759-55-1

Cat. No.: S3666346

Chemical Identification & Hazards

The table below summarizes the basic identifying information and known hazards for 1-azide-4-

iodobutane.

Property Description

CAS Number  148759-55-1 [1]

Molecular CaHsINs [1]
Formula

Molecular 225.032 g/mol [1]
Weight

IUPAC Name Butane, 1-azido-4-iodo- [1]

Known The specific hazard codes are not available (N/A). However, the molecule contains
Hazards both an azide (-Ns3) and an iodide group, which are energy-rich and can be potentially
unstable [1] [2].
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Safety & Handling Guidelines

Due to the lack of specific safety data, the following guidelines are based on the general reactive nature of

the functional groups present in the molecule.

¢ Assume Instability: Organic azides, especially low molecular weight ones, can be shock, friction,
and heat-sensitive. They can decompose violently [2].
e Prioritize Safety Data: Before handling, attempt to obtain a Safety Data Sheet (SDS) from

commercial suppliers. The SDS provided by LookChem is from 2017 and may not reflect the most
current safety protocols [1].
¢ General Azide Handling Principles:

o Scale: Perform reactions on a small scale. One research paper noted that they limited their
synthesis of a similar azide-containing peroxide to "modest scales (~1 mmol)" and "subsequent
preparations were limited to <1 g" as a safety precaution [2].

o Temperature: Avoid exposure to elevated temperatures, open flames, or heat sources. The
same study noted that while their compound was stable to at least 100°C, they avoided
exposing it to elevated temperatures [2].

o Shielding: Always use a safety shield or work in a fume hood with the sash down when
handling azides, especially during initial experiments where the properties are not fully known.

o Personal Protective Equipment (PPE): Wear appropriate lab coat, safety glasses, and gloves
resistant to chemicals.

Frequently Asked Questions

Why is specific stability data for 1-azido-4-iodobutane not available? Stability data for specific
chemicals is typically generated by manufacturers or researchers. The absence of this data in the public
domain for 1-azido-4-iodobutane suggests it may be a specialty research chemical that has not been

extensively profiled. The available sources are primarily chemical directories providing identification, not

detailed handling instructions [1].

What are the general stability storage conditions for pharmaceuticals? While not specific to this
compound, standardized stability storage conditions are used in the pharmaceutical industry to determine a
product's shelf life. These can provide a framework for thinking about chemical stability. The table below

outlines these standard conditions [3].
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Study Type Standard Conditions  Purpose

Long-term 25°C + 2°C/60% RH Simulates recommended storage conditions over the entire
+5% RH shelf life [3].

Accelerated 40°C £2°C/75% RH Stresses the product to rapidly predict stability and identify
+ 5% RH degradation pathways [3].

Intermediate 30°C + 2°C / 65% RH Used if accelerated conditions show significant change, or for
+ 5% RH products in subtropical climates [3].

Experimental Workflow for Stability Assessment

Given the lack of data, you may need to empirically determine the stability of this compound in your specific

experimental context. The following workflow outlines a logical approach to this process.
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[Start: Assess 1-Azido-4-Iodobutanej
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(e.g., -20°C, 4°C, RT) (if applicable) (protect from light?) (TLC, NMR, etc.)
Stability Study Design

Prepare Aliquots Store Under Set Checkpoints
(Small Scale!) Different Conditions (e.g., 24h, 1 week, 1 month)

Click to download full resolution via product page

Workflow Stages:

e Literature & SDS Review: Consult chemical databases and any available Safety Data Sheets (SDS)
for information on 1-azido-4-iodobutane or closely related alkyl azides [1].

¢ Define Testing Parameters: Determine the specific conditions you need to test, including
temperature, the solvent the compound is dissolved in, and whether it needs protection from light.
Also, decide on the analytical method (e.g., TLC, NMR) to monitor for decomposition [3].
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e Design Stability Study: Prepare small-scale aliquots of the compound and store them under the
defined conditions (e.g., in a freezer, refrigerator, and at room temperature), ensuring some are
protected from light. Set regular time points to check each sample [3].

¢ Conduct Tests & Analyze: At each scheduled time point, analyze the samples for signs of
degradation, such as the appearance of new spots on a TLC plate or new peaks in an NMR
spectrum.

o Establish Safety Protocols: Based on your findings, formally document the safe handling and
storage procedures. This includes specifying the maximum recommended storage time, safe disposal
methods for any degraded material, and emergency procedures.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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